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The table below summarizes the core identifying information found for TRK-IN-16, which is extracted from

the patent WO2012034091A1 (compound X-21) [1] [2].

Property Description

Name TRK-IN-16 [1] [2]

CAS Number 1365212-81-2 [1] [2]

Molecular Formula C₁₉H₂₀FN₅O [1] [2]

Molecular Weight 353.39 g/mol [1] [2]

Description A potent inhibitor of the Tropomyosin Receptor Kinase (TRK) family [1] [2].

Primary Source Patent WO2012034091A1 (Compound X-21) [1] [2]

Reported Purpose For research use in TRK-related diseases only [1].

The Mechanism of TRK Inhibition and Biological
Context

While explicit data for TRK-IN-16 is lacking, the established mechanism of TRK inhibitors and the

biological role of TRK proteins are well-documented in scientific literature. This context is crucial for
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understanding what TRK-IN-16 likely targets.

TRK Family and Function: The TRK family includes TRKA, TRKB, and TRKC, which are receptor
tyrosine kinases encoded by the NTRK1, NTRK2, and NTRK3 genes, respectively [3] [4]. In the

nervous system, they regulate synaptic strength, plasticity, and neuronal survival by binding to
neurotrophins like NGF, BDNF, and NT-3 [3] [5].

Oncogenic Driver: Chromosomal rearrangements can create NTRK gene fusions, producing
constitutively active TRK fusion proteins that act as potent oncogenic drivers in a wide range of

cancers [3] [6] [4].
Standard Inhibitor Mechanism: Small-molecule TRK inhibitors are designed to target the ATP-
binding site in the kinase domain, blocking the catalytic activity of the TRK fusion protein and its
downstream signaling cascades, which primarily include the RAS/MAPK, PI3K/AKT, and PLCγ
pathways [3] [4].

The diagram below illustrates this central TRK signaling pathway, which is hijacked by NTRK fusion

proteins in cancer.
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Research Implications and Next Steps

The lack of public data suggests that TRK-IN-16 may be a research-grade compound whose detailed profile

has not been published in mainstream scientific journals.

Current Clinical TRK Inhibitors: Drug development in this field has advanced significantly with the

approval of highly specific TRK inhibitors like larotrectinib and entrectinib. These drugs are
approved for a tissue-agnostic use, meaning they treat any solid tumor harboring an NTRK gene

fusion, regardless of the cancer's location in the body [6] [7].
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Suggested Research Path: To find more detailed information on TRK-IN-16, you may need to:

Access the Patent: Directly consult patent WO2012034091A1, which is the primary source
cited for this compound.

Search Scientific Databases: Use platforms like PubMed and Google Scholar to search for
the CAS Number (1365212-81-2) or the patent number, which may reveal any subsequent

publications that reference it.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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